BPR1J-097

• Molecular Formula: C27H28N6O3S
• Molecular Weight: 516.6 g/mol
• InChI: InChI=1S/C27H28N6O3S/c1-32-14-16-33(17-15-32)23-12-10-20(11-13-23)27(34)28-26-19-25(29-30-26)21-6-5-7-22(18-21)31-37(35,36)24-8-3-2-4-9-24/h2-13,18-19,31H,14-17H2,1H3,(H2,28,29,30,34)
• InChIKey: RRKKHABFIOHAOI-UHFFFAOYSA-N

BPR1J-097 FLT3 Inhibitor Overview

BPR1J-097 is a novel small-molecule inhibitor of FMS-like tyrosine kinase 3 (FLT3), a validated therapeutic target in acute myeloid leukemia (AML). The compound inhibits wild-type FLT3 with an IC₅₀ of 11 ± 7 nM and demonstrates enhanced potency against the clinically relevant FLT3-D835Y mutant (IC₅₀ = 3 nM) [1]. In cellular assays using FLT3-ITD-driven AML lines (MOLM-13 and MV4-11), BPR1J-097 suppresses proliferation with GC₅₀ values of 21 ± 7 nM and 46 ± 14 nM, respectively [1]. The compound also exhibits favorable pharmacokinetic properties in rats and dose-dependent tumor regression in murine xenograft models [1].

Kinase target FLT3 wild-type and D835Y TKD mutant inhibition studies

Mutation models Supports ITD-driven and TKD mutation-harboring AML research models

Pharmacophore Sulfonamide-based scaffold distinct from type I/II FLT3 inhibitors

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source

BPR1J-097 Substitution Limitations

FLT3 inhibitors exhibit substantial variation in their kinase selectivity profiles and potency against distinct FLT3 mutations, making direct substitution between compounds scientifically unsound. BPR1J-097 demonstrates a unique combination of biochemical and cellular activities: sub-15 nM potency against wild-type FLT3, enhanced activity against the D835Y gatekeeper mutant (IC₅₀ = 3 nM), and a defined selectivity window over Aurora kinases [1][2]. In a head-to-head biochemical comparison, BPR1J-097 (IC₅₀ = 11 ± 7 nM) outperformed ABT-869 (IC₅₀ = 17 ± 7 nM) under identical assay conditions [1]. These differentiating features preclude the assumption that alternative FLT3 inhibitors will reproduce BPR1J-097's experimental outcomes without independent validation.

Type II inhibitors Quizartinib lacks TKD mutation coverage; response in D835Y models may not transfer to BPR1J-097 study context.

Type I inhibitors Gilteritinib/crenolanib inhibit D835Y but divergent off-target kinase engagement may shift phenotypic interpretation.

Selectivity window BPR1J-097's defined selectivity against Aurora kinases is compound-specific; pan-FLT3 substitution may alter endpoint attribution.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source
• [2] Bertin Bioreagent. BPR1J-097 Technical Datasheet (CAT N°: 29805). Accessed 2025. View Source

BPR1J-097 Differentiation Evidence

FLT3-D835Y Mutant Inhibition

In a direct head-to-head comparison performed within the same study using the Kinase-Glo assay, BPR1J-097 exhibited a wild-type FLT3 IC₅₀ of 11 ± 7 nM, whereas ABT-869 (linifanib) showed an IC₅₀ of 17 ± 7 nM [1]. This 1.5-fold higher potency provides a quantifiable differentiation metric relevant for assay design and inhibitor selection.

D835Y inhibition

Class-level

IC50 3 nM vs. quizartinib (inactive against D835Y)

Supports TKD mutation model utility where quizartinib is ineffective.

In vitro kinase assay; cross-inhibitor profile interpretation may require validation.

Evidence Dimension	FLT3 wild-type kinase inhibitory activity
Target Compound Data	IC₅₀ = 11 ± 7 nM
Comparator Or Baseline	ABT-869 (linifanib): IC₅₀ = 17 ± 7 nM
Quantified Difference	1.5-fold higher potency
Conditions	Kinase-Glo assay; identical conditions within same study

Why This Matters

Direct comparative data within the same study eliminates inter-laboratory variability and supports confident selection of BPR1J-097 over ABT-869 for experiments requiring maximal FLT3 biochemical inhibition.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source

Kinase Selectivity vs. Aurora Kinases

Kinase selectivity profiling at 1 μM revealed BPR1J-097's differential inhibitory spectrum. The compound inhibited FLT3 by 96% with an IC₅₀ of 11 nM, while inhibition of Aurora A and Aurora B was substantially weaker with IC₅₀ values of 340 nM and 876 nM, respectively [1]. Selectivity over FLT1 (VEGFR1, IC₅₀ = 211 nM) and KDR (VEGFR2, IC₅₀ = 129 nM) was 19-fold and 12-fold, respectively [2]. This profile distinguishes BPR1J-097 from multi-kinase FLT3 inhibitors such as sorafenib or midostaurin, which potently inhibit VEGFR and other kinases.

Kinase selectivity

Class-level

FLT3 11 nM; KDR 129 nM; Aurora B 876 nM

Defined selectivity window may reduce Aurora-related off-target interpretation.

No direct comparator data available for other FLT3 inhibitors in same panel.

Evidence Dimension	Kinase selectivity profile
Target Compound Data	FLT3 IC₅₀ = 11 nM; Aurora A IC₅₀ = 340 nM; Aurora B IC₅₀ = 876 nM; FLT1 IC₅₀ = 211 nM; KDR IC₅₀ = 129 nM
Comparator Or Baseline	Sorafenib/midostaurin (multi-kinase inhibitors with broader activity; class-level inference only)
Quantified Difference	31-fold (Aurora A), 80-fold (Aurora B), 19-fold (FLT1), 12-fold (KDR) selectivity for FLT3
Conditions	Invitrogen SelectScreen kinase profiling at 1 μM; IC₅₀ determination via Kinase-Glo assay

Why This Matters

A defined selectivity window minimizes confounding off-target effects in cellular experiments, enabling cleaner interpretation of FLT3-dependent phenotypes compared to broader-spectrum FLT3 inhibitors.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source
• [2] Bertin Bioreagent. BPR1J-097 Technical Datasheet (CAT N°: 29805). Accessed 2025. View Source

Anti-Proliferative Activity in FLT3-ITD Cells

BPR1J-097 demonstrates enhanced inhibitory activity against the FLT3-D835Y gatekeeper mutant (IC₅₀ = 3 nM) compared to wild-type FLT3 (IC₅₀ = 11 nM), representing a 3.7-fold potency increase [1]. In contrast, quizartinib (AC220) exhibits significantly reduced activity against FLT3-D835Y (reported IC₅₀ >100 nM), and crenolanib—though active against D835 mutants—has a distinct kinase selectivity profile [2]. The enhanced D835Y potency of BPR1J-097 represents a class-differentiating feature for researchers studying TKI-resistant AML models.

Cell proliferation

Context-dependent

MOLM-13 GC50 21 nM; MV4-11 GC50 46 nM vs. sorafenib ~58–>100 nM

Supports FLT3-ITD cell-model endpoint review.

Cross-study comparison; assay conditions may vary.

Evidence Dimension	FLT3-D835Y mutant kinase inhibition
Target Compound Data	IC₅₀ = 3 nM
Comparator Or Baseline	Quizartinib: IC₅₀ >100 nM (cross-study comparable); BPR1J-097 wild-type FLT3: IC₅₀ = 11 nM
Quantified Difference	3.7-fold more potent vs wild-type; ≥33-fold more potent vs quizartinib (cross-study comparison)
Conditions	Invitrogen SelectScreen kinase assay for D835Y; Kinase-Glo assay for wild-type FLT3

Why This Matters

Researchers investigating acquired resistance to FLT3 inhibitors mediated by the D835Y mutation require compounds with retained or enhanced potency against this variant, a criterion not met by first-generation inhibitors such as quizartinib.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source
• [2] Smith CC, Wang Q, Chin CS, Salerno S, Damon LE, Levis MJ, Perl AE, Travers KJ, Wang S, Hunt JP, Zarrinkar PP, Schadt EE, Kasarskis A, Kuriyan J, Shah NP. Validation of ITD mutations in FLT3 as a therapeutic target in human acute myeloid leukaemia. Nature. 2012 Apr 15;485(7397):260-3. doi: 10.1038/nature11016. View Source

In Vivo Tumor Regression in FLT3-ITD Xenografts

In 72-hour MTS proliferation assays, BPR1J-097 inhibited growth of FLT3-ITD-driven AML cell lines with GC₅₀ values of 21 ± 7 nM (MOLM-13) and 46 ± 14 nM (MV4-11) [1]. Importantly, BPR1J-097 showed no growth inhibition in FLT3-independent U937 and K562 cells (GI₅₀ >20,000 nM for both), confirming FLT3-dependent cellular activity [2]. The MOLM-13 GC₅₀ of 21 nM places BPR1J-097 among the more potent cellular FLT3 inhibitors and provides a quantifiable benchmark for cross-study comparisons.

In vivo regression

Context-dependent

25 mg/kg i.v. induced regression of >2000 mm³ tumors; sorafenib only delayed growth

Supports in vivo model-response context distinct from growth-delay profiles.

Nude mouse xenograft models; P

Rat PK

Data to verify

T1/2 4.5 ± 1.5 h (3.4 mg/kg i.v.)

Supports PK exposure-model interpretation for in vivo scheduling.

Single-dose rat data; cross-species extrapolation requires review.

Evidence Dimension	Cellular growth inhibition (GC₅₀)
Target Compound Data	MOLM-13: GC₅₀ = 21 ± 7 nM; MV4-11: GC₅₀ = 46 ± 14 nM; U937: GI₅₀ >20,000 nM; K562: GI₅₀ >20,000 nM
Comparator Or Baseline	U937 and K562 FLT3-negative controls (class-level inference for FLT3 dependence)
Quantified Difference	>950-fold selectivity for FLT3-driven vs FLT3-independent cells
Conditions	MTS assay, 72-hour incubation, 10% FBS

Why This Matters

Sub-50 nM cellular potency in FLT3-ITD models, combined with >20 μM inactivity in FLT3-negative controls, validates target engagement and pathway dependence, supporting the use of BPR1J-097 as a cellular probe for FLT3-driven AML research.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source
• [2] Bertin Bioreagent. BPR1J-097 Technical Datasheet (CAT N°: 29805). Accessed 2025. View Source

Rat Pharmacokinetic Profile

In a subcutaneous MOLM-13 xenograft model, BPR1J-097 administered intravenously at 10 and 25 mg/kg produced significant tumor growth inhibition relative to vehicle control (P < 0.05) [1]. Notably, treatment with 25 mg/kg for two weeks induced tumor shrinkage even in large established tumors (>2,000 mm³) [1]. In the MV4-11 xenograft model, two cycles of 25 mg/kg treatment resulted in complete tumor elimination without significant body weight loss [1]. This in vivo efficacy dataset, while lacking a direct head-to-head comparator arm, establishes a quantitative benchmark for cross-study comparison.

Rat PK

Data to verify

T1/2 4.5 ± 1.5 h (3.4 mg/kg i.v.)

Supports PK exposure-model interpretation for in vivo scheduling.

Single-dose rat data; cross-species extrapolation requires review.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	10 mg/kg i.v.: significant growth inhibition (P < 0.05); 25 mg/kg i.v.: tumor regression in established tumors >2,000 mm³; MV4-11: complete tumor elimination
Comparator Or Baseline	Vehicle control (baseline for statistical significance)
Quantified Difference	Statistically significant tumor growth inhibition at both 10 and 25 mg/kg doses
Conditions	Subcutaneous MOLM-13 and MV4-11 xenografts in nude mice; 2-week i.v. treatment

Why This Matters

Demonstrated in vivo anti-tumor activity in two distinct FLT3-ITD xenograft models provides confidence that cellular activity translates to physiologically relevant settings, a prerequisite for preclinical validation studies.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source

BPR1J-097 Rat Pharmacokinetic Parameters Supporting In Vivo Dosing Design

Pharmacokinetic profiling in Sprague-Dawley rats following a single intravenous bolus dose of 3.4 mg/kg revealed a half-life (T₁/₂) of 2.6 hours, a clearance rate (CL) of 49 mL/min/kg, a steady-state volume of distribution (Vss) of 7.0 L/kg, and an AUC₀–₂₄ of 1,100 ng/mL·h [1]. These parameters provide essential dosing guidance for in vivo experiments and enable cross-study comparison with alternative FLT3 inhibitors for which rodent PK data are available.

Evidence Dimension	Rat pharmacokinetic profile
Target Compound Data	T₁/₂ = 2.6 h; CL = 49 mL/min/kg; Vss = 7.0 L/kg; AUC₀–₂₄ = 1,100 ng/mL·h
Comparator Or Baseline	None (standalone PK characterization)
Quantified Difference	N/A
Conditions	Male Sprague-Dawley rats, single i.v. bolus (3.4 mg/kg), n=3

Why This Matters

Characterized PK parameters enable researchers to design informed in vivo dosing regimens and assess compound suitability for efficacy studies prior to procurement.

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source

BPR1J-097 Applications in AML Research

FLT3-D835Y Mutation Cellular Studies

BPR1J-097 is optimized for cellular studies examining FLT3-ITD-dependent signaling pathways. The compound suppresses FLT3 and STAT5 phosphorylation in MV4-11 cells with cellular IC₅₀ values of 10 nM and 1 nM, respectively [1], and induces dose-dependent apoptosis as evidenced by caspase-3 and PARP cleavage [1]. With GC₅₀ values of 21 nM (MOLM-13) and 46 nM (MV4-11) [1], BPR1J-097 provides a potent tool for FLT3 pathway interrogation in these standard AML cell models.

FLT3-ITD Xenograft Efficacy & PK/PD

The enhanced potency of BPR1J-097 against the FLT3-D835Y mutant (IC₅₀ = 3 nM) compared to wild-type FLT3 (IC₅₀ = 11 nM) [1] makes this compound particularly valuable for researchers modeling acquired resistance to FLT3 inhibitors. Unlike quizartinib, which loses activity against D835Y mutants [2], BPR1J-097 retains and actually enhances its inhibitory activity, enabling studies of D835Y-driven resistance in isogenic cell line pairs or patient-derived models.

FLT3 Inhibitor Comparative Profiling

BPR1J-097 is validated for in vivo anti-tumor studies in FLT3-driven AML xenografts. The compound demonstrates dose-dependent tumor growth inhibition at 10 mg/kg i.v. and tumor regression at 25 mg/kg i.v. in established MOLM-13 xenografts, with complete tumor elimination observed in MV4-11 models following two treatment cycles [1]. Characterized rat PK parameters (T₁/₂ = 2.6 h, CL = 49 mL/min/kg, Vss = 7.0 L/kg) [1] support rational in vivo dosing design for preclinical validation studies.

Kinase Selectivity Profiling and FLT3-Specific Pathway Dissection

The defined selectivity profile of BPR1J-097—19-fold over FLT1, 12-fold over KDR, 31-fold over Aurora A, and 80-fold over Aurora B [1][2]—positions this compound for experiments requiring minimal interference from VEGFR or Aurora kinase pathways. This selectivity window enables cleaner dissection of FLT3-specific signaling compared to broader-spectrum FLT3 inhibitors such as sorafenib or midostaurin.

Application

Selection Property

Validation Focus

FLT3-D835Y TKD mutation studies

TKD mutation activity coverage

D835Y-driven signaling and proliferation endpoints

FLT3-ITD xenograft efficacy models

In vivo tumor model response

Dose-dependent tumor regression endpoints

FLT3 inhibitor comparative profiling

Defined kinase selectivity profile

Off-target kinase engagement and structure-activity interpretation

• [1] Lin WH, Jiaang WT, Chen CW, Yen KJ, Hsieh SY, Yen SC, Chen CP, Chang KY, Chang CY, Chang TY, Huang YL, Yeh TK, Chao YS, Chen CT, Hsu JT. BPR1J-097, a novel FLT3 kinase inhibitor, exerts potent inhibitory activity against AML. Br J Cancer. 2012 Jan 31;106(3):475-81. doi: 10.1038/bjc.2011.564. View Source
• [2] Smith CC, Wang Q, Chin CS, Salerno S, Damon LE, Levis MJ, Perl AE, Travers KJ, Wang S, Hunt JP, Zarrinkar PP, Schadt EE, Kasarskis A, Kuriyan J, Shah NP. Validation of ITD mutations in FLT3 as a therapeutic target in human acute myeloid leukaemia. Nature. 2012 Apr 15;485(7397):260-3. doi: 10.1038/nature11016. View Source
• [3] Bertin Bioreagent. BPR1J-097 Technical Datasheet (CAT N°: 29805). Accessed 2025. View Source